![molecular formula C18H19NO6 B4059831 (3S*,4S*)-4-(1,3-benzodioxol-5-yl)-1-(5-methoxy-2-furoyl)piperidin-3-ol](/img/structure/B4059831.png)
(3S*,4S*)-4-(1,3-benzodioxol-5-yl)-1-(5-methoxy-2-furoyl)piperidin-3-ol
Overview
Description
(3S*,4S*)-4-(1,3-benzodioxol-5-yl)-1-(5-methoxy-2-furoyl)piperidin-3-ol is a useful research compound. Its molecular formula is C18H19NO6 and its molecular weight is 345.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.12123733 g/mol and the complexity rating of the compound is 488. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity
A study on the synthesis and biological activity of novel series of derivatives related to the compound highlighted their preparation and evaluation for DPPH radical-scavenging and antiproliferative activities against cancer cell lines. The derivatives demonstrated moderate to high activity, indicating potential applications in cancer research and antioxidant therapies (El-Sawy et al., 2013).
Antimicrobial Activity
New pyridine derivatives, including those structurally related to the specified compound, were synthesized and evaluated for their antimicrobial activities. These derivatives exhibited variable and modest activity against bacterial and fungal strains, suggesting potential use in developing antimicrobial agents (Patel et al., 2011).
Corrosion Inhibition
Piperine derivatives, which share a structural motif with the compound of interest, were studied for their role as green corrosion inhibitors on iron surfaces. Theoretical analyses through DFT and Monte Carlo dynamics highlighted their potential in corrosion prevention, opening avenues for applications in materials science and engineering (Belghiti et al., 2018).
Insecticidal Activity
Myristicin, a compound related to the one through the benzodioxole moiety, exhibited significant insecticidal activity against lepidopterous pests. This suggests potential applications in agricultural pest management, with further research needed to explore the efficacy and safety of related compounds (Srivastava et al., 2001).
Anticancer and Antiangiogenic Activity
A series of 3-arylaminobenzofuran derivatives, structurally similar to the compound , showed promising anticancer and antiangiogenic activities in vitro and in vivo. These compounds, targeting the colchicine site on tubulin, exhibited potent effects on cancer cell growth and vascular disrupting properties, suggesting potential for development as novel cancer therapeutics (Romagnoli et al., 2015).
Properties
IUPAC Name |
[(3S,4S)-4-(1,3-benzodioxol-5-yl)-3-hydroxypiperidin-1-yl]-(5-methoxyfuran-2-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO6/c1-22-17-5-4-15(25-17)18(21)19-7-6-12(13(20)9-19)11-2-3-14-16(8-11)24-10-23-14/h2-5,8,12-13,20H,6-7,9-10H2,1H3/t12-,13+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEOYGGSMPZUJBD-QWHCGFSZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(O1)C(=O)N2CCC(C(C2)O)C3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(O1)C(=O)N2CC[C@H]([C@@H](C2)O)C3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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